3-Amino-1-(5-chlorothiophen-2-YL)-2,2-dimethylpropan-1-OL
Description
3-Amino-1-(5-chlorothiophen-2-YL)-2,2-dimethylpropan-1-OL is a synthetic organic compound featuring a thiophene ring substituted with a chlorine atom at the 5-position, an amino group, a hydroxyl group, and two methyl groups at the propanol backbone. However, commercial availability data from CymitQuimica (2025) indicate that the compound is currently discontinued across all batch sizes (1g, 250mg, 500mg), implying challenges in synthesis, stability, or market demand .
Properties
Molecular Formula |
C9H14ClNOS |
|---|---|
Molecular Weight |
219.73 g/mol |
IUPAC Name |
3-amino-1-(5-chlorothiophen-2-yl)-2,2-dimethylpropan-1-ol |
InChI |
InChI=1S/C9H14ClNOS/c1-9(2,5-11)8(12)6-3-4-7(10)13-6/h3-4,8,12H,5,11H2,1-2H3 |
InChI Key |
DHQQPYYRJPOUDN-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(CN)C(C1=CC=C(S1)Cl)O |
Origin of Product |
United States |
Preparation Methods
Starting Materials and Precursors
- 5-Chlorothiophene-2-carboxylic acid or derivatives serve as the aromatic source.
- 2,2-dimethylpropan-1-ol or related alcohols provide the backbone.
- Amination reagents such as ammonia or amine derivatives for introducing the amino group.
Stepwise Synthesis
Step 1: Formation of 5-chlorothiophene-substituted intermediate
A common approach involves coupling 5-chlorothiophene-2-carboxylic acid derivatives with the 2,2-dimethylpropan-1-ol scaffold. This can be achieved via esterification or acylation reactions. For example, acylation of an aminopyrazole scaffold with a chlorothiophene derivative has been reported as a key step in related syntheses.
Step 2: Amination
The amino group at the 3-position is introduced through reductive amination or nucleophilic substitution. Reductive amination reactions using aldehydes or ketones with ammonia or primary amines in the presence of reducing agents (e.g., sodium cyanoborohydride) are typical methods to install the primary amino group.
Step 3: Cyclization and Functional Group Transformations
In some synthetic routes, further cyclization or acylation steps are employed to stabilize the intermediate or to form lactam rings if part of a larger scaffold. For example, acylation with 2-iodobenzoyl chloride followed by cyclization under controlled conditions has been used to obtain related compounds bearing the 5-chlorothiophenyl group.
Reaction Conditions and Optimization
- Solvents: Dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) are commonly used solvents for these reactions.
- Bases: Cesium carbonate (Cs2CO3) and potassium phosphate (K3PO4) are effective bases for promoting coupling and cyclization reactions.
- Temperature: Elevating reaction temperature from ambient to 60–80 °C significantly improves yields and reduces reaction times (e.g., from 72–96 h to 3–4 h).
- Ligands: 1,10-Phenanthroline has been used as a ligand to facilitate metal-catalyzed coupling reactions.
Purification
Purification is typically achieved by flash column chromatography to separate the desired product from side products, such as acylated isomers or unreacted starting materials.
The synthesized compound is verified by:
- Molecular weight confirmation (219.73 g/mol).
- Structural confirmation via NMR, MS, and IR spectroscopy.
- Purity assessment by chromatographic techniques.
- Elevation of reaction temperature markedly improves reaction rates and yields.
- Choice of base and ligand critically influences the efficiency of coupling and cyclization steps.
- Side products from acylation at unintended sites require chromatographic separation.
- Multi-step synthesis demands careful intermediate purification to avoid carryover impurities.
The preparation of 3-Amino-1-(5-chlorothiophen-2-yl)-2,2-dimethylpropan-1-ol is achieved through a multi-step synthetic route involving acylation of chlorothiophene derivatives, reductive amination, and optional cyclization. Optimization of reaction conditions such as temperature, solvent, base, and ligand is essential for maximizing yield and purity. The compound’s synthesis is well-documented in recent medicinal chemistry literature, with yields ranging from moderate to high depending on the precise conditions employed.
Chemical Reactions Analysis
Types of Reactions
3-Amino-1-(5-chlorothiophen-2-yl)-2,2-dimethylpropan-1-ol undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The amino group and the chlorinated thiophene ring can participate in substitution reactions.
Common Reagents and Conditions
Oxidizing Agents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reducing Agents: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.
Substitution Reagents: Halogenating agents and nucleophiles are commonly employed in substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.
Scientific Research Applications
3-Amino-1-(5-chlorothiophen-2-yl)-2,2-dimethylpropan-1-ol has a wide range of applications in scientific research, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in drug development.
Industry: It is utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-Amino-1-(5-chlorothiophen-2-yl)-2,2-dimethylpropan-1-ol involves its interaction with specific molecular targets and pathways. The amino group and the chlorinated thiophene ring play crucial roles in its reactivity and binding affinity. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.
Comparison with Similar Compounds
Structural Analogues and Substituent Effects
The lumping strategy () highlights that compounds with analogous functional groups may exhibit similar physicochemical behaviors. Below is a comparative analysis of 3-Amino-1-(5-chlorothiophen-2-YL)-2,2-dimethylpropan-1-OL with three structurally related compounds:
Key Differences and Implications
The dimethyl propanol backbone in the target compound increases steric hindrance, which may reduce intermolecular interactions compared to the planar pyrazole-pyrimidine systems in 7a/b or the flexible dimethylamino group in DB07054 .
Pharmacological Potential: DB07054’s trifluoromethylphenyl and pyrimidine moieties are critical for kinase inhibition, a feature absent in the target compound.
Synthetic Accessibility: Compounds 7a/b are synthesized via one-pot reactions with malononitrile or ethyl cyanoacetate, suggesting scalable routes . In contrast, the discontinuation of the target compound () may reflect synthetic challenges, such as regioselective chlorination or stability issues during propanol backbone formation.
Biological Activity
3-Amino-1-(5-chlorothiophen-2-YL)-2,2-dimethylpropan-1-OL is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, structure-activity relationships, and relevant case studies.
Chemical Structure and Properties
The molecular formula of 3-Amino-1-(5-chlorothiophen-2-YL)-2,2-dimethylpropan-1-OL is , with a molecular weight of approximately 215.73 g/mol. The compound features a chlorinated thiophene moiety linked to a dimethylpropanol backbone, which is crucial for its biological interactions.
| Property | Value |
|---|---|
| Molecular Formula | C9H14ClNOS |
| Molecular Weight | 215.73 g/mol |
| IUPAC Name | 3-amino-1-(5-chlorothiophen-2-yl)-2,2-dimethylpropan-1-ol |
| InChI Key | QJZVZQKZCSTTQG-UHFFFAOYSA-N |
The biological activity of 3-Amino-1-(5-chlorothiophen-2-YL)-2,2-dimethylpropan-1-OL is primarily attributed to its ability to interact with various biological targets. The amino group can form hydrogen bonds with enzyme active sites, while the chlorothiophene ring can engage in π-π stacking interactions with aromatic residues in proteins. These interactions can modulate the activity of enzymes and receptors, leading to various pharmacological effects.
Potential Biological Targets
- Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways.
- Receptor Binding : It can bind to receptors that regulate neurotransmitter release, potentially impacting neurological functions.
- Antimicrobial Activity : Similar compounds have shown antimicrobial properties, suggesting potential applications in treating infections.
Study on Antimalarial Activity
A study published in the Journal of Medicinal Chemistry identified novel compounds targeting plasmodial kinases as potential antimalarial agents. While not directly testing 3-Amino-1-(5-chlorothiophen-2-YL)-2,2-dimethylpropan-1-OL, it highlighted the importance of similar structures in drug development against malaria .
Thrombin Inhibition
Research on compounds with similar thiophene structures indicates that they exhibit significant thrombin inhibition. For instance, derivatives have shown low IC50 values against thrombin, suggesting that 3-Amino-1-(5-chlorothiophen-2-YL)-2,2-dimethylpropan-1-OL may also possess potent inhibitory properties against thrombin .
Structure-Activity Relationship (SAR)
The structure of 3-Amino-1-(5-chlorothiophen-2-YL)-2,2-dimethylpropan-1-OL allows for diverse modifications that can enhance its biological activity:
| Modification | Effect on Activity |
|---|---|
| Chlorine Substitution | Enhances binding affinity to targets |
| Alteration of Alkyl Groups | Modulates lipophilicity and solubility |
| Variation in Amino Group | Changes interaction dynamics with enzymes |
Q & A
Basic: What synthetic strategies are recommended to minimize instability during the preparation of 3-Amino-1-(5-chlorothiophen-2-YL)-2,2-dimethylpropan-1-OL?
Answer:
Instability in amino-propanol derivatives often arises from reactive functional groups (e.g., amino, hydroxyl) and steric hindrance. To mitigate this:
- Protective Groups : Use tert-butoxycarbonyl (Boc) for the amino group and silyl ethers (e.g., TBS) for the hydroxyl group to prevent unwanted side reactions .
- Low-Temperature Synthesis : Conduct reactions at 0–5°C to reduce thermal degradation, as demonstrated in chiral amino-propanol syntheses .
- Purification : Employ flash chromatography with silica gel modified with 1–2% triethylamine to avoid acid-catalyzed decomposition .
Basic: Which analytical techniques are most effective for characterizing this compound’s purity and stereochemistry?
Answer:
- Chiral HPLC : Use a Chiralpak® AD-H column with hexane/isopropanol (90:10) to determine enantiomeric excess (>99% e.e. achievable) .
- X-ray Crystallography : Resolve stereochemistry and confirm molecular packing, as applied to structurally related bromothiophene-imidazole derivatives .
- NMR Spectroscopy : Assign peaks using 2D techniques (COSY, HSQC) to distinguish between diastereomers, especially for the 2,2-dimethyl substituents .
Advanced: How can researchers resolve contradictions in spectral data (e.g., unexpected NMR splitting or IR bands)?
Answer:
- Variable-Temperature NMR : Perform experiments at 25°C and −40°C to identify dynamic processes (e.g., rotamers) that cause splitting inconsistencies .
- Computational Validation : Compare experimental IR or NMR data with density functional theory (DFT)-simulated spectra (e.g., using Gaussian09) .
- Cross-Technique Correlation : Overlay mass spectrometry (HRMS) and elemental analysis to confirm molecular formula discrepancies .
Advanced: What experimental design considerations are critical for evaluating this compound’s bioactivity in vitro?
Answer:
- Structure-Activity Relationship (SAR) : Benchmark against analogs like 5-bromo-thiophene derivatives to identify key pharmacophores (e.g., chlorothiophene’s role in binding) .
- Stability Controls : Monitor degradation in cell culture media via LC-MS over 24–48 hours, adjusting pH to 7.4 and temperature to 37°C .
- Negative Controls : Include structurally similar but inactive compounds (e.g., 2,2-diethyl analogs) to isolate target-specific effects .
Basic: How does the compound’s stability vary under different storage conditions?
Answer:
- Temperature : Store at −20°C in amber vials to prevent thermal and photolytic degradation. Avoid repeated freeze-thaw cycles .
- Humidity : Keep relative humidity <30% to prevent hydrolysis of the hydroxyl group, as observed in amino-propanol derivatives .
- Solvent : Dissolve in anhydrous DMSO for long-term storage (6 months stable at −80°C) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
